Cas no 485363-79-9 (N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide)

N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide is a synthetic organic compound featuring a carbothioamide functional group attached to a 2,3-dihydro-1H-indole core and a 4-methoxyphenyl substituent. This structure imparts potential utility in medicinal chemistry and pharmacological research, particularly as a scaffold for developing enzyme inhibitors or receptor modulators. The methoxy group enhances solubility and electronic properties, while the dihydroindole moiety contributes to conformational rigidity, improving binding affinity in target interactions. Its carbothioamide group offers versatility for further derivatization, making it a valuable intermediate in heterocyclic synthesis. The compound's stability and well-defined reactivity profile support its use in exploratory studies for bioactive molecule development.

N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide structure

485363-79-9 structure

Product Name:N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide

CAS No:485363-79-9

MF:

MW:

CID:4654110

Update Time:2025-10-28

N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

- N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide

N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00916493-1g	N-(4-Methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide	485363-79-9	90%	1g	￥2394.0	2024-04-18
Key Organics Ltd	MS-8644-1MG	N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide	485363-79-9	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	MS-8644-5MG	N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide	485363-79-9	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	MS-8644-10MG	N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide	485363-79-9	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	MS-8644-20MG	N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide	485363-79-9	>90%	20mg	￡76.00	2023-04-20
Key Organics Ltd	MS-8644-0.5G	N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide	485363-79-9	>90%	0.5g	£385.00	2023-09-07
A2B Chem LLC	AI80297-1mg	N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide	485363-79-9	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI80297-5mg	N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide	485363-79-9	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI80297-10mg	N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide	485363-79-9	>90%	10mg	$240.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1626685-1mg	N-(4-methoxyphenyl)indoline-1-carbothioamide	485363-79-9	98%	1mg	￥535.00	2024-05-11

N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide

N-(4-Methoxyphenyl)-2,3-Dihydro-1H-Indole-1-Carbothioamide (CAS No. 485363-79-9)

N-(4-Methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide is a compound with the CAS registry number 485363-79-9. This compound belongs to the class of heterocyclic compounds, specifically indoles, which are widely studied in organic chemistry and pharmacology due to their diverse biological activities. The structure of this compound consists of an indole ring system substituted with a methoxy group at the para position of the phenyl ring and a carbothioamide group at the 1-position of the indole.

The indole moiety is a fundamental structural motif in many natural products and bioactive molecules. The substitution pattern in N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide suggests potential applications in drug discovery and development. Recent studies have highlighted the importance of such substituted indoles in modulating various cellular pathways, including those involved in inflammation, cancer, and neurodegenerative diseases.

Research into N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide has focused on its potential as a lead compound for therapeutic agents. For instance, investigations into its anti-inflammatory properties have revealed promising results in reducing cytokine production and inhibiting enzymes associated with inflammatory processes. Additionally, studies on its anti-cancer activity have demonstrated selective cytotoxicity against certain cancer cell lines, suggesting a potential role in chemotherapy.

The synthesis of N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of pharmacokinetics, N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide exhibits moderate solubility in aqueous solutions and reasonable permeability across biological membranes. These properties are advantageous for drug delivery systems and bioavailability studies.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with various protein targets. These studies have identified key interactions that contribute to its biological activity, paving the way for structure-based optimization strategies.

In conclusion, N-(4-methoxyphenyl)-2,3-dihydro-1H-indole-1-carbothioamide (CAS No. 485363-79-9) is a versatile compound with significant potential in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable candidate for further exploration in drug discovery programs targeting inflammatory diseases and cancer.